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Compound of Interest

Compound Name:
4-Bromo-5-chloro-2-

fluorobenzaldehyde

Cat. No.: B2531836 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-5-chloro-2-
fluorobenzaldehyde

Disclaimer: As of the compilation of this guide, a specific, verified Safety Data Sheet (SDS) for

the exact isomer 4-Bromo-5-chloro-2-fluorobenzaldehyde was not publicly available. The

following safety and handling protocols have been synthesized with scientific expertise based

on data from closely related structural analogs, including other isomers and substituted

benzaldehydes. Researchers must always perform their own risk assessment based on the

specific quantities and experimental conditions in use.

Chemical Identification and Core Properties
4-Bromo-5-chloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde, a class of

compounds frequently used as versatile intermediates in organic synthesis, particularly in the

development of pharmaceuticals and agrochemicals.[1] Its utility stems from the distinct

reactivity imparted by the electron-withdrawing aldehyde group and the specific arrangement of

its halogen substituents, which provide multiple sites for further functionalization in complex

molecule synthesis.[1][2]

The precise positioning of bromine, chlorine, and fluorine atoms influences the compound's

reactivity, making it a valuable building block for creating diverse molecular architectures

through reactions like cross-coupling, nucleophilic additions, oxidations, and reductions.[1]
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Table 1: Chemical Identity and Physical Properties

Identifier Value Source

Chemical Name
4-Bromo-5-chloro-2-
fluorobenzaldehyde

N/A

Synonyms
5-Bromo-4-chloro-2-

fluorobenzaldehyde
[3][4][5]

CAS Number
1781052-25-2 (for 5-bromo-4-

chloro isomer)
[4]

Molecular Formula C₇H₃BrClFO [6]

Molecular Weight 237.45 g/mol [6]

| Physical Form | Solid |[6][7] |

Note: Data presented is for structurally similar isomers and should be considered

representative.

Comprehensive Hazard Assessment (GHS)
Based on data from analogous compounds, 4-Bromo-5-chloro-2-fluorobenzaldehyde is

classified as a hazardous substance. The primary hazards are associated with its irritant

properties and potential for acute toxicity.[8][9] The aldehyde functional group can react with

biological macromolecules, and halogenated aromatic compounds are often skin and

respiratory irritants.

Table 2: GHS Hazard Classification Summary | Hazard Class | Hazard Code | Pictogram |

Signal Word | Hazard Statement | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral (Harmful) |

H302 |

alt text

| Warning | Harmful if swallowed.[8] | | Skin Irritation | H315 |

alt text
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| Warning | Causes skin irritation.[9][10] | | Serious Eye Irritation | H319 |

alt text

| Warning | Causes serious eye irritation.[9][10] | | Specific Target Organ Toxicity (Single
Exposure) | H335 |

alt text

| Warning | May cause respiratory irritation.[9][10] |

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The primary control measure is to

minimize the generation of airborne dust or vapors, followed by the mandatory use of

appropriate PPE.

Engineering Controls
Chemical Fume Hood: All handling of 4-Bromo-5-chloro-2-fluorobenzaldehyde, including

weighing, transferring, and use in reactions, must be conducted inside a certified chemical

fume hood.[11] This is the most crucial engineering control, as it protects the user from

inhaling fine dust particles or potential vapors.[9]

Ventilation: The laboratory should have adequate general exhaust ventilation to prevent the

accumulation of contaminants in the ambient air.[3]

Personal Protective Equipment (PPE)
The selection of PPE is based on preventing all routes of exposure: inhalation, skin contact,

and eye contact.

Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or OSHA 29

CFR 1910.133 (US) standards are mandatory.[8][12] When handling larger quantities (>25g)

or when there is a risk of splashing, a full-face shield should be worn in addition to goggles.

[8]
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Hand Protection: Wear chemically resistant, impervious gloves such as nitrile rubber.[13] It is

critical to inspect gloves for any signs of degradation or puncture before use and to change

them immediately if contamination is suspected. Always wash hands thoroughly with soap

and water after removing gloves.[3]

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of contamination, a chemically resistant apron or coveralls should be used.[13] Ensure all

skin is covered. Safety shoes are also recommended.[8]

Respiratory Protection: Under normal conditions of use within a chemical fume hood,

respiratory protection is not typically required. However, in the event of a ventilation failure or

a large spill, a full-face respirator with appropriate cartridges should be used by emergency

response personnel.[12]

Safe Handling, Storage, and Incompatibility
Protocols for Safe Handling
Adherence to strict handling protocols is essential for preventing exposure and ensuring

experimental integrity.

Avoid Dust Formation: As a solid, the primary handling hazard is the inhalation of fine dust.

Use weighing paper or a spatula to transfer the material carefully. Avoid any actions that

could cause the powder to become airborne.

Inert Atmosphere: Some benzaldehydes can be sensitive to air and may oxidize over time.

[11][14] For long-term storage or sensitive reactions, storing and handling the compound

under an inert atmosphere (e.g., nitrogen or argon) is recommended.[14]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot

surfaces.[11][14] While not highly flammable, fine dust dispersed in air can form a

combustible mixture.[11]

Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled,

stored, or used.[8][11] Wash hands and face thoroughly after handling and before any

breaks. Contaminated work clothing should not be allowed out of the workplace and should

be laundered separately.[3]
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Conditions for Safe Storage
Proper storage is critical for maintaining the chemical's purity and for safety.

Container: Keep the container tightly closed and securely sealed when not in use.[3][9]

Location: Store in a cool, dry, and well-ventilated area.[3][8]

Incompatible Materials: Store away from strong oxidizing agents and strong bases, as these

can trigger vigorous or exothermic reactions.[8][15] Also, avoid storage near water or

moisture, as some related compounds can be moisture-sensitive.[16]

First Aid and Emergency Procedures
Immediate and appropriate first aid can significantly reduce the severity of an exposure. Always

seek medical advice following any exposure.[8][9]

Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[8][9] If the person is not breathing, give artificial respiration. Seek immediate

medical attention.[8]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[8][9] If skin irritation occurs, seek

immediate medical advice.[9]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Continue rinsing.[9] It is imperative to get immediate medical attention from an

ophthalmologist.

Ingestion: Do NOT induce vomiting.[8][16] Rinse the mouth thoroughly with water.[8] Never

give anything by mouth to an unconscious person.[16] Call a poison center or doctor

immediately.

Accidental Release and Spill Management
A systematic approach is required to manage spills safely, protecting both personnel and the

environment.
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Caption: Logical workflow for managing an accidental chemical spill.

Step-by-Step Spill Protocol:

Evacuate and Ventilate: Evacuate unnecessary personnel from the area.[8] Ensure the area

is well-ventilated, preferably within a fume hood.

Wear Protective Equipment: Before approaching the spill, don the appropriate PPE as

described in Section 3.2.

Containment: Prevent further spread of the spill. For solid spills, avoid creating dust.

Cleanup: Carefully sweep up the solid material and place it into a suitable, clearly labeled

container for chemical waste.[11] Do not add water to the spill site. Avoid generating dust.

Final Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the containerized waste and any contaminated cleaning materials as

hazardous waste according to institutional and local regulations.[9][11]

Disposal Considerations
This material must be treated as hazardous waste.

Method: Disposal should be carried out by a licensed professional waste disposal service.

The recommended method is removal to an authorized incinerator equipped with an

afterburner and scrubber.[8]

Prohibition: Do not dispose of this chemical down the drain or into the environment.

Containers: Handle uncleaned, empty containers in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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